
Itacitinib treatment-emergent adverse events
fatigue nausea

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Itacitinib

CAS No.: 1334298-90-6

Cat. No.: S531018

Get Quote

Incidence of Fatigue and Nausea with Itacitinib

The following table consolidates data from multiple clinical trials on the frequency of fatigue and nausea [1]

[2] [3].

Study Population &
Regimen

Fatigue
Incidence

Nausea
Incidence

Reported Grade 3/4
Events

Source
(Clinical Trial)

Advanced Solid Tumors
(Itacitinib + nab-paclitaxel
+ gemcitabine)

Most common

grade 3/4
toxicity [1]

Information

not specified

Grade 3/4 fatigue

occurred [1]

NCT01858883

[1]

Advanced Solid Tumors
(Itacitinib + Epacadostat)

Most common
TEAE [2]

Most
common

TEAE [2]

Primarily low-grade
(Grade 1/2) [2]

- [2]

Myelofibrosis (Itacitinib ±

Ruxolitinib)

Common

TEAE (n=8/23
patients) [3]

Information

not specified

Grade ≥3 fatigue

(n=3/23 patients) [3]

- [3]
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Study Population &
Regimen

Fatigue
Incidence

Nausea
Incidence

Reported Grade 3/4
Events

Source
(Clinical Trial)

Relapsed/Refored B-cell
Lymphomas
(INCB040093 ± Itacitinib)

Information not

specified

Information

not specified

Monotherapy: No

DLTs; Combination:
Manageable safety

profile [4]

NCT01905813

[4]

Frequently Asked Questions for Researchers

Here are answers to common questions you might encounter when designing trials or managing patients on

itacitinib.

What is the proposed mechanism behind itacitinib-induced fatigue and nausea? Itacitinib is a

selective JAK1 inhibitor [1] [5]. JAK1 is a critical kinase for signaling pathways of multiple

cytokines, including those involved in inflammation and immune responses [6]. Inhibition of JAK1 is

the intended mechanism for its anti-cancer and anti-inflammatory effects, but it can also disrupt

cytokine signaling that regulates normal physiological processes, potentially leading to side effects like

fatigue and nausea [5] [6].

How should fatigue and nausea be monitored and managed in trial participants?

Assessment: Consistently use standardized grading tools like the Common Terminology
Criteria for Adverse Events (CTCAE) to track the severity and trajectory of these events.

Management: For low-grade (Grade 1/2) events, proactive supportive care is recommended.
This can include advising patients on energy conservation techniques, ensuring adequate

hydration, and managing nausea with antiemetic medications [2].
Dose Modification: For persistent or more severe (Grade ≥3) fatigue, consult the study

protocol for guidance on dose interruptions, reductions, or other management strategies [1] [3].

Are these adverse events more common with itacitinib combinations? Fatigue has been frequently

reported across various regimens, including itacitinib monotherapy and combinations with

chemotherapy, PI3Kδ inhibitors, or IDO1 inhibitors [2] [3] [4]. Nausea is also commonly observed in

combination therapies [2]. The contribution of concomitant drugs must be considered when attributing

causality.
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Is there a known relationship between dose and the incidence of these AEs? Evidence suggests a

potential relationship. In a phase Ib/II study, a higher dose of itacitinib (300 mg) combined with

chemotherapy led to high rates of discontinuation and toxicity, prompting a dose reduction to 200 mg

in a subsequent cohort, which was better tolerated [1]. This indicates that managing these AEs may

involve finding the optimal pharmacologically active dose.

Itacitinib Mechanism of Action and Adverse Event
Pathway

The following diagram illustrates the hypothesized biological pathway linking JAK1 inhibition to the

emergence of fatigue and nausea, which can be useful for understanding the underlying biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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